Cas no 2227680-21-7 (tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227680-21-7
• MF: C₁₄H₂₀ClNO₃
• MW: 285.766503334045
• CID: 5604593
• PubChem ID: 165682649
• Update Time: 2025-05-24

tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-2-[(2R)-2-hydroxypropyl]phenyl}carbamate
• EN300-1876691
• 2227680-21-7
• tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate

• Inchi： 1S/C14H20ClNO3/c1-9(17)7-10-8-11(15)5-6-12(10)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)/t9-/m1/s1
• InChI Key： FKIWFQFAQFTGJI-SECBINFHSA-N
• SMILES： ClC1C=CC(=C(C=1)C[C@@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.1131712g/mol
• Monoisotopic Mass: 285.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227680-21-7)

The compound tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227680-21-7) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a chiral (2R)-2-hydroxypropyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key features of tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate is its stereochemistry, which is critical for its biological activity. The presence of the (2R)-2-hydroxypropyl group ensures enantioselectivity, a property highly sought after in the design of modern therapeutics. This aligns with the growing trend in the pharmaceutical industry to develop chiral drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

In recent years, the demand for high-purity intermediates like tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's 4-chloro substituent further enhances its reactivity, making it a versatile building block for further chemical modifications. This has led to its inclusion in numerous research studies focused on kinase inhibitors and GPCR modulators, two hot topics in contemporary drug development.

The synthesis of tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate typically involves multi-step organic reactions, including carbamate formation and chiral resolution. These processes require meticulous control to ensure high yield and purity, which are essential for its application in GMP-compliant environments. As the pharmaceutical industry moves toward more sustainable practices, researchers are also exploring green chemistry approaches to synthesize such intermediates, reducing environmental impact without compromising quality.

From an analytical perspective, tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate is characterized using advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its structural integrity and purity, which are critical for its use in preclinical studies. The compound's stability under various conditions is another area of interest, particularly for formulators working on long-acting injectables and oral solid dosage forms.

Given the increasing focus on personalized medicine, the role of specialized intermediates like tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate cannot be overstated. Its incorporation into proteolysis-targeting chimeras (PROTACs) and other novel therapeutic modalities highlights its relevance in cutting-edge research. Furthermore, its compatibility with continuous flow chemistry systems positions it as a candidate for scalable manufacturing processes.

In conclusion, tert-butyl N-{4-chloro-2-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227680-21-7) represents a critical tool in modern chemical and pharmaceutical research. Its unique structural attributes, combined with its applicability in drug discovery and process chemistry, make it a compound of enduring interest. As the industry continues to evolve, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.